Cas no 1566311-96-3 (6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione)

• Product Name: 6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione
• CAS No: 1566311-96-3
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 5694013
• PubChem ID: 136660835
• Update Time: 2025-06-13

6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione
• 1566311-96-3
• EN300-1129528
• Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 6-methyl-
• 6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione

• Inchi： 1S/C7H7N3O2/c1-4-6(11)9-5-2-3-8-10(5)7(4)12/h2-4H,1H3,(H,9,11)
• InChI Key： BJYSMYYDZUVTBN-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(NC2=CC=NN12)=O

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 9.57±0.20(Predicted)

Additional information on 6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-5,7-dione

Introduction to 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione (CAS No. 1566311-96-3)

6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione, with the CAS number 1566311-96-3, is a compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and medicinal research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione is characterized by a pyrazolopyrimidine core with a methyl group at the 6-position and a dione functionality at the 5 and 7 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids.

Recent studies have highlighted the potential of 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Additionally, its anti-cancer potential has been demonstrated through its ability to induce apoptosis in cancer cells while sparing normal cells.

In the context of drug discovery and development, 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione has been explored as a lead compound for the design of more potent and selective inhibitors. Structure-activity relationship (SAR) studies have provided valuable insights into the structural modifications that can enhance the biological activity of this compound. For example, substituents at different positions on the pyrazolopyrimidine core have been shown to significantly affect its potency and selectivity.

The synthetic accessibility of 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently. One such method involves a multi-step synthesis starting from readily available starting materials. The key steps include cyclization reactions and functional group manipulations that yield the desired product with high purity and yield.

Beyond its therapeutic applications, 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione has also been studied for its potential use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and photovoltaic devices. Research in this area has focused on understanding the electronic structure and charge transport properties of this compound.

In conclusion, 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione (CAS No. 1566311-96-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges in healthcare and technology.